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An In-depth Technical Guide on 3-(2-Chlorophenyl)isoxazole: Chemical Properties, Structure,
and Synthesis

Introduction

The isoxazole ring system is a cornerstone in heterocyclic chemistry, renowned for its presence
in a multitude of pharmacologically active compounds.[1][2] This five-membered heterocycle,
containing adjacent nitrogen and oxygen atoms, serves as a versatile scaffold in drug discovery
due to its unique electronic properties and ability to engage in various non-covalent
interactions.[3][4] Its derivatives are known to exhibit a wide spectrum of biological activities,
including anti-inflammatory, anticancer, antibacterial, and antiviral properties.[1][2][5] The
incorporation of the isoxazole moiety can lead to compounds with enhanced potency and
improved physicochemical characteristics.[1]

Among the vast library of isoxazole derivatives, 3-(2-Chlorophenyl)isoxazole stands out as a
key structural motif. The presence of the 2-chlorophenyl group at the 3-position significantly
influences the molecule's steric and electronic profile, making it a subject of interest for
medicinal chemists. This guide provides a comprehensive technical overview of 3-(2-
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Chlorophenyl)isoxazole, detailing its chemical structure, physicochemical properties, primary
synthetic routes, and its established role in the development of therapeutic agents.

Chemical Structure and Physicochemical Properties

The foundational structure of 3-(2-Chlorophenyl)isoxazole consists of a five-membered
isoxazole ring bonded to a 2-chlorophenyl substituent at the C-3 position. This arrangement
dictates the molecule's reactivity and its potential interactions with biological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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